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Compound of Interest

Compound Name: (-)-Gallocatechin gallate

Cat. No.: B1679910

An In-depth Technical Guide on the Physicochemical Properties of (-)-Gallocatechin Gallate

Introduction

(-)-Gallocatechin gallate (GCG) is a flavan-3-ol, a type of catechin, and an epimer of the more
widely studied (-)-epigallocatechin gallate (EGCG).[1] It is the ester of gallocatechin and gallic
acid.[1] GCG is a significant polyphenol found in green tea and is recognized for its potential
health benefits, including antioxidant and cancer-preventive activities.[2][3] This technical guide
provides a comprehensive overview of the physicochemical properties of GCG, detailed
experimental protocols for its analysis, and a visualization of key signaling pathways it may
influence, primarily based on data from its close relative, EGCG.

Physicochemical Properties

The fundamental physicochemical properties of (-)-Gallocatechin gallate are summarized
below.

General and Physical Properties
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Property Value Reference

Molecular Formula C22H18011 [415]

Molecular Weight 458.37 g/mol 2115161171

Appearance White to off-white powder [2]

Melting Point ~200°C [8]
Solubility

Solvent Solubility Reference

Water Practically insoluble

DMSO 92 mg/mL (200.71 mM) [7]

Ethanol Soluble [9][10]

Methanol Soluble [11]

Dimethyl Formamide Soluble [9][10]

Property Value Reference

oka Weakly acidic, with a pKal (12]

value of approximately 7.65

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and quantification of (-)-Gallocatechin

gallate.

UV-Vis Spectroscopy

The UV-Vis spectrum of GCG is characterized by absorption maxima that are indicative of its

phenolic structure.
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Solvent Amax (nm) Reference
Water ~274 nm [13]
Ethanol ~276 nm [14]
Aqueous Buffer ~275 nm [15]
Acetonitrile ~275 nm [15]
DMSO ~280 nm [15]

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed structural information.
The following table summarizes the *H and 3C NMR chemical shifts for GCG in Methanol-d4.
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13C Chemical Shift H Chemical Shift

Position (PpM) (PpM) Reference
2 79.9 5.07 (s) [16][17]
3 70.1 5.55 (br) [16][17]
4 29.5 3.02 (dd), 2.88 (dd) [16][17]
4a 157.5 - [17]

5 157.9 - [17]

6 96.2 6.12 () [16][17]
7 157.0 - [17]

8 97.0 6.09 (s) [16][17]
8a 100.4 - [17]

1 132.0 - [17]

2', 6 107.5 6.46 (s) [16][17]
3,5 146.4 - [17]

4 133.5 - [17]

1" 121.8 - [17]

2", 6" 110.2 6.86 (S) [16][17]
3", 5" 146.5 - [17]

4" 139.9 - [17]
C=0 167.3 - [17]

Experimental Protocols

Detailed methodologies are essential for the accurate assessment of the properties and
biological activities of (-)-Gallocatechin gallate.

Determination of Antioxidant Activity
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DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable 2,2-diphenyl-1-
picrylhydrazyl (DPPH) radical.

A stock solution of DPPH (e.g., 0.1 mM) is prepared in methanol.[18]
» Various concentrations of (-)-Gallocatechin gallate are prepared in a suitable solvent.
e An aliquot of the GCG solution is mixed with the DPPH solution.[18]

e The mixture is incubated in the dark at room temperature for a specified time (e.g., 30
minutes).[18]

e The absorbance of the solution is measured at 517 nm using a spectrophotometer.[18]

e The percentage of DPPH radical scavenging activity is calculated based on the decrease in
absorbance compared to a control (DPPH solution without the sample).[18]

ABTS Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to quench the blue-green 2,2'-azino-bis(3-
ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation.

o The ABTS radical cation is generated by reacting an ABTS stock solution with an oxidizing
agent like potassium persulfate.

o The ABTSe+ solution is diluted with a suitable solvent (e.g., ethanol) to a specific absorbance
at a particular wavelength (e.g., 734 nm).

» Different concentrations of GCG are added to the ABTSe+ solution.
e The absorbance is measured after a set incubation period.

» The percentage of inhibition of the ABTSe+ radical is calculated.

Spectroscopic Analysis

UV-Vis Spectroscopy
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Prepare a stock solution of (-)-Gallocatechin gallate of known concentration in the desired
solvent (e.g., ethanol, water, DMSO).

Perform serial dilutions to obtain a range of concentrations.

Record the UV-Vis absorption spectra for each concentration over a specific wavelength
range (e.g., 200-400 nm) using a spectrophotometer.[19]

Identify the wavelength of maximum absorbance (Amax).[20]

NMR Spectroscopy

Dissolve a precise amount of (-)-Gallocatechin gallate in a deuterated solvent (e.qg.,
Methanol-d4, DMSO-d6).

Transfer the solution to an NMR tube.
Acquire *H and 2C NMR spectra using a high-resolution NMR spectrometer.
Process the raw data (Fourier transformation, phase correction, and baseline correction).

Assign the chemical shifts of the protons and carbons by analyzing the spectra and
comparing them with literature data.[21]

Signaling Pathways

While research on (-)-Gallocatechin gallate is ongoing, the closely related epimer, (-)-

epigallocatechin gallate (EGCG), has been extensively studied for its ability to modulate

various cellular signaling pathways involved in inflammation and cancer. Given their structural

similarity, it is plausible that GCG affects similar pathways.

NF-kB Signaling Pathway

The NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a crucial

regulator of inflammation. EGCG has been shown to inhibit this pathway.[22][23]
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NF-kB signaling pathway inhibition.
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MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in cell proliferation,

differentiation, and apoptosis. EGCG has been demonstrated to modulate this pathway.[22][24]
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Experimental Workflow for Antioxidant Activity

The general workflow for assessing the antioxidant potential of (-)-Gallocatechin gallate is
depicted below.

DPPH Assay
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Workflow for antioxidant assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1679910#physicochemical-properties-of-
gallocatechin-gallate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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